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Compound of Interest

Compound Name: 4-Bromo-2-methoxybenzonitrile

Cat. No.: B1291993

An In-depth Technical Guide to 4-Bromo-2-methoxybenzonitrile: Safety Data and Handling
Precautions

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety information and handling precautions for
4-Bromo-2-methoxybenzonitrile (CAS No: 330793-38-9). The following sections detail the
compound's properties, associated hazards, and recommended procedures for its safe use in a
laboratory setting, particularly within the context of research and drug development.

Chemical and Physical Properties

4-Bromo-2-methoxybenzonitrile is a white to off-white or light yellow crystalline solid.[1][2] It
serves as a key intermediate in the synthesis of various pharmaceuticals and agrochemicals.[2]
A summary of its key physical and chemical properties is presented below.
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Property

Value

Molecular Formula

C8HBBINO[1]

Molecular Weight 212.043 g/mol [1]

Appearance White to off-white crystalline powder/solid[1][3]
Boiling Point Approximately 275 - 289.1 °C[1][3]

Melting Point 48 - 52 °C[3]

Density Approximately 1.6 g/cm3[1]

Flash Point 128.7 + 21.8 °C[1]

Solubility in Water

Insoluble[3]

Solubility in Organic Solvents

Soluble in common organic solvents like ethanol

and dichloromethane][3]

Hazard Identification and Classification

4-Bromo-2-methoxybenzonitrile is classified as a hazardous substance. The GHS hazard

statements indicate that it is harmful if swallowed, in contact with skin, or if inhaled. It also

causes skin and serious eye irritation and may cause respiratory irritation.[4]

Hazard Classification

GHS Hazard Statement

Acute toxicity, Oral

H302: Harmful if swallowed[4]

Acute toxicity, Dermal

H312: Harmful in contact with skin[4]

Skin corrosion/irritation

H315: Causes skin irritation[4]

Serious eye damage/eye irritation

H319: Causes serious eye irritation[4]

Acute toxicity, Inhalation

H332: Harmful if inhaled[4]

Specific target organ toxicity

H335: May cause respiratory irritation[4]

Signal Word: Warning
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Pictogram:
e GHSO07 (Exclamation Mark)

Safe Handling and Storage Protocols

Proper handling and storage are crucial to minimize the risks associated with 4-Bromo-2-
methoxybenzonitrile.

Personal Protective Equipment (PPE)

A detailed workflow for donning and using appropriate PPE is essential.

Preparation

(Assess Risks & Read SDSHSeIect Appropriate PPE Don Lab Coat

Donning Sequence Work Area

Wear Protective Gloves
(e.g., Nitrile)

Wear Safety Goggles/
Face Shield (EN 166)

Click to download full resolution via product page

Caption: Workflow for selecting and using Personal Protective Equipment.

Handling Procedures

o Handle in a well-ventilated place, preferably within a chemical fume hood.[5][6]
e Avoid contact with skin, eyes, and clothing.[5][7]

¢ Do not breathe dust.[5]

e Wash hands thoroughly after handling.

e Do not eat, drink, or smoke when using this product.[5]

e Use non-sparking tools to prevent fire caused by electrostatic discharge.[6]

Storage Conditions
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e Store in a cool, dry, and well-ventilated area.[3]

o Keep the container tightly closed to prevent moisture and air exposure.[3]

o Store away from heat, flames, and ignition sources.[3]

o Keep separately from incompatible substances such as oxidizing agents and bases.[3]
 Recommended storage temperatures include refrigerator (0-8 °C).[2]

Emergency Procedures

In the event of exposure or a spill, follow these first-aid and emergency measures.

First-Aid Measures

The following diagram outlines the immediate first-aid steps to be taken upon exposure.

/ Routes of E}pésure & Immediate Actions \
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Move to fresh air. If not breathing, Wt @il ISl wil) Seey (RS (IS Ly Wil plenty & Rinse mouth with water. Do NOT
and plenty of water. Remove water for at least 15 minutes. i

give artificial respiration. contaminated clothing, Consult an ophthalmologist, nduce vomiting. Call a physician.

Seek Immediate
Medical Attention

Click to download full resolution via product page
Caption: First-aid response to different routes of exposure.

Ensure that medical personnel are aware of the material involved and take precautions to
protect themselves.[5]

Fire-Fighting Measures
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o Suitable Extinguishing Media: Water spray, carbon dioxide (COZ2), dry chemical, or chemical
foam.[5]

e Hazardous Combustion Products: May produce nitrogen oxides (NOx), carbon monoxide
(CO), carbon dioxide (CO2), hydrogen halides, and hydrogen cyanide.[5]

» Firefighter Protection: As in any fire, wear a self-contained breathing apparatus (SCBA) and
full protective gear.[5]

Accidental Release Measures

o Personal Precautions: Ensure adequate ventilation and wear appropriate personal protective
equipment.[5] Evacuate personnel to safe areas.[6]

e Environmental Precautions: Prevent the product from entering drains.

o Containment and Cleanup: Sweep up the material, place it in a suitable, closed container for
disposal, and avoid generating dust.[7]

Disposal Considerations

Dispose of contents and containers to an approved waste disposal plant in accordance with
local, state, and federal regulations.

Toxicological Information

While specific quantitative toxicological data such as LD50 or LC50 values are not detailed in
the readily available safety data sheets, the GHS classifications indicate that 4-Bromo-2-
methoxybenzonitrile is harmful through oral, dermal, and inhalation routes of exposure.[4]

This guide is intended for informational purposes and should be supplemented by a thorough
review of the complete Safety Data Sheet (SDS) before handling this chemical. Always adhere
to established laboratory safety protocols and best practices.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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